ethyl 2-amino-4-(4-nitrophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(4-nitrophenyl)-5-oxo-4H-thiochromeno[4,3-b]pyran-3-carboxylate
• InChI: InChI=1S/C21H16N2O6S/c1-2-28-20(24)17-15(11-7-9-12(10-8-11)23(26)27)16-18(29-19(17)22)13-5-3-4-6-14(13)30-21(16)25/h3-10,15H,2,22H2,1H3
• InChI Key: GEMJELUQSHBLML-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC=C(C=C3)[N+](=O)[O-])C(=O)SC4=CC=CC=C42)N
• Molecular Formula: C21H16N2O6S
• Molecular Weight: 424.4 g/mol

Description

Compounds like this one, which contain a thiochromeno[4,3-b]pyran core, are part of a larger class of organic compounds known as heterocyclic compounds. These compounds contain a ring structure that includes atoms of at least two different elements.

Synthesis Analysis

The synthesis of such compounds often involves multi-step reactions, including the formation of the heterocyclic ring and the introduction of various functional groups. The exact synthesis process would depend on the specific starting materials and desired end product.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography. This would provide information about the arrangement of atoms in the molecule and the lengths and angles of the chemical bonds.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its molecular structure and the nature of its functional groups. For example, the nitro group in this compound is electron-withdrawing, which could make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be determined through experimental measurements. These properties can provide important information about how the compound behaves under different conditions.

Scientific Research Applications

Synthesis and Structural Analysis

Ethyl 2-amino-4-(4-nitrophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate and related compounds have been extensively studied for their synthesis methodologies, structural characteristics, and potential applications in various fields of chemistry and materials science. Key research findings include:

• The synthesis of tetrahydroquinoline derivatives from related ethyl carboxylate compounds, showcasing the versatility of these chemical structures in generating novel heterocyclic compounds with potential pharmaceutical applications (Bombarda, Erba, Gelmi, & Pocar, 1992).
• Investigations into the corrosion inhibition properties of pyranpyrazole derivatives for mild steel, indicating industrial applications in metal preservation and protection (Dohare, Ansari, Quraishi, & Obot, 2017).
• Crystal structure analyses of similar compounds, providing insights into their molecular conformations and potential interactions in solid-state applications (Nesterov & Viltchinskaia, 2001).

Theoretical and Computational Studies

Theoretical and computational studies have focused on understanding the electronic structure and reactivity of these compounds, as well as their potential for forming supramolecular assemblies:

• Density functional theory (DFT) analysis of substituted pyran derivatives, including ethyl 6-amino-5-cyano-2-methyl-4-(3-nitrophenyl)-4H-pyran-3-carboxylate, has elucidated the nature of supramolecular assemblies formed in the solid state, driven by a combination of classical hydrogen bonds, π-stacking, and unconventional π-hole interactions (Chowhan, Gupta, Sharma, & Frontera, 2020).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its reactivity. Information about a compound’s hazards can often be found in its Material Safety Data Sheet (MSDS).

Future Directions

The future directions for research on a compound like this could include further studies of its synthesis, reactivity, and potential applications. For example, if the compound shows promising biological activity, it could be investigated as a potential drug candidate.